Tert-butyl but-3-EN-1-ylcarbamate
Overview
Description
“Tert-butyl but-3-EN-1-ylcarbamate” is a chemical compound with the molecular formula C13H23NO2 . It is also known by its IUPAC name as “tert-butyl di (3-butenyl)carbamate” and has a molecular weight of 225.33 .
Molecular Structure Analysis
The molecular structure of “Tert-butyl but-3-EN-1-ylcarbamate” can be represented by the InChI code: 1S/C13H23NO2/c1-6-8-10-14(11-9-7-2)12(15)16-13(3,4)5/h6-7H,1-2,8-11H2,3-5H3
. This indicates that the molecule consists of 13 carbon atoms, 23 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms.
Physical And Chemical Properties Analysis
“Tert-butyl but-3-EN-1-ylcarbamate” is described as a pale-yellow to yellow-brown sticky oil to semi-solid substance . It is stored at room temperature .
Scientific Research Applications
Application 1: Synthesis of Biologically Active Natural Products
- Summary of the Application : “Tert-butyl but-3-EN-1-ylcarbamate” is used in the synthesis of biologically active natural products like Indiacen A and Indiacen B .
- Methods of Application or Experimental Procedures : The compound has been synthesized with a good yield and selectivity starting from commercially available 4-bromo-1H-indole and using simple reagents . The title compound is a potential precursor to these biologically active natural products .
- Results or Outcomes : The newly synthesized compounds were characterized by spectral data .
Application 2: Synthesis of N-Boc-Protected Anilines and Tetrasubstituted Pyrroles
- Summary of the Application : “Tert-butyl carbamate” is used in palladium-catalyzed synthesis of N-Boc-protected anilines. It was also used in the synthesis of tetrasubstituted pyrroles, functionalized with ester or ketone groups at C-3 position .
- Methods of Application or Experimental Procedures : The compound is soluble in methylene chloride, chloroform, and alcohols, and slightly soluble in petroleum ether and water .
- Results or Outcomes : The compound was used successfully in the synthesis of these complex organic compounds .
Safety And Hazards
“Tert-butyl but-3-EN-1-ylcarbamate” is labeled with an exclamation mark pictogram, indicating that it may cause less serious health effects or damage to the environment . The hazard statement H302 suggests that it may be harmful if swallowed . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing hands thoroughly after handling .
properties
IUPAC Name |
tert-butyl N-but-3-enylcarbamate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2/c1-5-6-7-10-8(11)12-9(2,3)4/h5H,1,6-7H2,2-4H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWSXTMBDIBZHBB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCCC=C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00460443 | |
Record name | TERT-BUTYL BUT-3-EN-1-YLCARBAMATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00460443 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl but-3-EN-1-ylcarbamate | |
CAS RN |
156731-40-7 | |
Record name | TERT-BUTYL BUT-3-EN-1-YLCARBAMATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00460443 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | But-3-en-1-amine, N-BOC protected | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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